Cas no 2444430-75-3 ((1R,2R)-1,2-Bis(2-bromophenyl)-N1,N2-dimethylethane-1,2-diamine)

• Product Name: (1R,2R)-1,2-Bis(2-bromophenyl)-N1,N2-dimethylethane-1,2-diamine
• CAS No: 2444430-75-3
• MF: C₁₆H₁₈Br₂N₂
• MW: 398.13552236557
• CID: 6781041
• PubChem ID: 163197953
• Update Time: 2025-05-26

(1R,2R)-1,2-Bis(2-bromophenyl)-N1,N2-dimethylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• CS-0182491
• 2444430-75-3
• (1R,2R)-1,2-Bis(2-bromophenyl)-N1,N2-dimethylethane-1,2-diamine
• MFCD34474230
• SCHEMBL24017000

• Inchi： 1S/C16H18Br2N2/c1-19-15(11-7-3-5-9-13(11)17)16(20-2)12-8-4-6-10-14(12)18/h3-10,15-16,19-20H,1-2H3/t15-,16-/m1/s1
• InChI Key： GHAWUBLBTKRGGP-HZPDHXFCSA-N
• SMILES： BrC1C=CC=CC=1[C@H]([C@@H](C1C=CC=CC=1Br)NC)NC

Computed Properties

• Exact Mass: 397.98162g/mol
• Monoisotopic Mass: 395.98367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 24.1Ų

Additional information on (1R,2R)-1,2-Bis(2-bromophenyl)-N1,N2-dimethylethane-1,2-diamine

Comprehensive Overview of (1R,2R)-1,2-Bis(2-bromophenyl)-N1,N2-dimethylethane-1,2-diamine (CAS No. 2444430-75-3)

The compound (1R,2R)-1,2-Bis(2-bromophenyl)-N1,N2-dimethylethane-1,2-diamine (CAS No. 2444430-75-3) is a chiral diamine derivative with significant potential in asymmetric synthesis and pharmaceutical research. Its unique stereochemistry and functional groups make it a valuable intermediate for developing enantioselective catalysts and bioactive molecules. Researchers are increasingly focusing on such brominated aromatic diamines due to their versatility in organic transformations, particularly in cross-coupling reactions and ligand design.

In recent years, the demand for chiral auxiliaries and asymmetric catalysts has surged, driven by advancements in drug discovery and material science. The (1R,2R)-configuration of this compound enhances its utility in stereocontrolled reactions, a topic frequently searched in academic and industrial forums. Its 2-bromophenyl moieties further enable selective functionalization, aligning with trends in C-H activation and transition-metal catalysis—key areas of interest in modern organic chemistry.

From an applications perspective, CAS No. 2444430-75-3 is explored for its role in designing pharmaceutical intermediates and agrochemicals. Its structural features, including the dimethylamine groups, contribute to improved solubility and reactivity, addressing common challenges in synthetic routes. Discussions on platforms like ResearchGate and PubMed often highlight similar compounds for their bioactivity modulation, making this molecule relevant to drug development queries.

Synthetic methodologies for (1R,2R)-1,2-Bis(2-bromophenyl)-N1,N2-dimethylethane-1,2-diamine typically involve enantioselective reductions or resolutions, topics frequently searched by chemists optimizing chiral purity. Analytical techniques like HPLC and NMR are critical for characterizing its stereoisomers, another hot topic in analytical chemistry circles. The compound’s stability under various conditions also makes it a candidate for green chemistry studies, a trending focus in sustainable science.

In summary, CAS No. 2444430-75-3 represents a sophisticated tool for researchers tackling stereoselective synthesis and ligand development. Its alignment with current scientific trends—such as catalysis innovation and molecular design—ensures its continued relevance in high-impact publications and patent applications. As interest in chiral building blocks grows, this compound’s role in advancing synthetic strategies will likely expand further.